Cas no 749261-96-9 (methyl 4H-thieno3,2-bpyrrole-2-carboxylate)
749261-96-9 structure
Product Name:methyl 4H-thieno3,2-bpyrrole-2-carboxylate
CAS No:749261-96-9
MF:C8H7NO2S
MW:181.211680650711
CID:1117072
PubChem ID:12110979
Update Time:2025-04-20
methyl 4H-thieno3,2-bpyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4H-Thieno[3,2-b]pyrrole-2-carboxylic acid methyl ester
- methyl 4H-thieno3,2-bpyrrole-2-carboxylate
- OSZRKQNJIOWIFE-UHFFFAOYSA-N
- AT36396
- EN300-191350
- SCHEMBL1245204
- methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate
- methyl4H-thieno[3,2-b]pyrrole-2-carboxylate
- Z335829208
- 749261-96-9
- DB-358309
-
- Inchi： 1S/C8H7NO2S/c1-11-8(10)7-4-5-6(12-7)2-3-9-5/h2-4,9H,1H3
- InChI Key： OSZRKQNJIOWIFE-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC2=C1C=CN2
Computed Properties
- Exact Mass: 181.01974964g/mol
- Monoisotopic Mass: 181.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 70.3Ų
methyl 4H-thieno3,2-bpyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-191350-0.05g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.05g |
$205.0 | 2023-09-17 | |
| Enamine | EN300-191350-0.1g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.1g |
$306.0 | 2023-09-17 | |
| Enamine | EN300-191350-0.25g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.25g |
$438.0 | 2023-09-17 | |
| Enamine | EN300-191350-0.5g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 0.5g |
$691.0 | 2023-09-17 | |
| Enamine | EN300-191350-1.0g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 1.0g |
$884.0 | 2023-07-06 | |
| Enamine | EN300-191350-2.5g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 2.5g |
$1735.0 | 2023-09-17 | |
| Enamine | EN300-191350-5.0g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 5.0g |
$2566.0 | 2023-07-06 | |
| Enamine | EN300-191350-10.0g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 10.0g |
$3807.0 | 2023-07-06 | |
| Enamine | EN300-191350-1g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 1g |
$884.0 | 2023-09-17 | |
| Enamine | EN300-191350-5g |
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate |
749261-96-9 | 95% | 5g |
$2566.0 | 2023-09-17 |
methyl 4H-thieno3,2-bpyrrole-2-carboxylate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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